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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in

vivo administration of the small molecule CLK8 in mouse models. CLK8 is a selective inhibitor

of the core circadian regulator CLOCK (Circadian Locomotor Output Cycles Kaput), which acts

by disrupting the interaction between CLOCK and its transcriptional co-regulator, BMAL1 (Brain

and Muscle Arnt-Like 1).[1][2][3][4][5] This interference with the CLOCK/BMAL1 heterodimer

leads to an enhanced amplitude of the circadian rhythm without altering its period length.[1][2]

[3] These characteristics make CLK8 a valuable research tool for studying the role of CLOCK

in circadian rhythm regulation and a potential therapeutic candidate for disorders associated

with dampened circadian rhythms.[1][3]
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Parameter Details Reference

Animal Model C57BL/6J mice [1]

Route of Administration Intraperitoneal (i.p.) injection [1][2]

Efficacy Dosage 25 mg/kg [2][5]

Toxicity Study Dosages
5, 25, 300, and 1000 mg/kg

(single dose)
[1]

Vehicle/Formulation

5% DMSO, 30% PEG300, 5%

Tween 80, 60%

Saline/PBS/ddH2O

[5]

Table 2: Observed In Vivo Effects of CLK8 in Mice
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Effect Observation Reference

Toxicity

No general toxicity observed at

single doses up to 1000

mg/kg, as evaluated by

mortality, body weight

changes, body temperature,

clinical signs, food and water

consumption, behavior

assessment, and gross

pathologies.

[1]

Target Engagement

Decreased levels of CLOCK

protein in the whole-cell lysate

of the mouse liver.

[5]

Specificity

No significant change in the

abundance of cytosolic and

nuclear BMAL1 and CRY1 in

the liver.

[1]

Transcriptional Regulation

Significant change in the

transcriptional level of Cry1 in

the liver. No significant change

in Bmal1 and Clock transcript

levels.

[1]

Circadian Rhythm

Enhances the amplitude of the

circadian rhythm with no

change in the period length.

[2]

Experimental Protocols
Protocol 1: Preparation of CLK8 for In Vivo
Administration
This protocol describes the preparation of a CLK8 solution suitable for intraperitoneal injection

in mice.
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Materials:

CLK8 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile saline, phosphate-buffered saline (PBS), or double-distilled water (ddH2O)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (recommended)

Procedure:

Calculate the required amount of CLK8: Based on the desired dosage (e.g., 25 mg/kg) and

the number and weight of the mice to be treated, calculate the total mass of CLK8 needed.

Prepare the vehicle solution: In a sterile tube, prepare the vehicle solution by mixing 5%

DMSO, 30% PEG300, 5% Tween 80, and 60% saline/PBS/ddH2O. For example, to prepare

1 mL of vehicle, mix 50 µL of DMSO, 300 µL of PEG300, 50 µL of Tween 80, and 600 µL of

saline/PBS/ddH2O.

Dissolve CLK8 in DMSO: First, dissolve the calculated amount of CLK8 powder in the

DMSO portion of the vehicle. Sonication is recommended to aid dissolution.[5]

Add PEG300: Add the PEG300 to the CLK8/DMSO solution and mix thoroughly until the

solution is clear.

Add Tween 80: Add the Tween 80 and mix until the solution is clear.

Add Saline/PBS/ddH2O: Finally, add the saline/PBS/ddH2O to the mixture and vortex

thoroughly to ensure a homogenous solution.
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Storage: The prepared CLK8 solution should be used immediately. If short-term storage is

necessary, it should be kept on ice and protected from light. For longer-term storage of the

stock solution in DMSO, it can be stored at -80°C for up to one year.[5]

Protocol 2: In Vivo Administration of CLK8 via
Intraperitoneal Injection
This protocol outlines the procedure for administering CLK8 to mice. All animal procedures

should be performed in accordance with institutional and national guidelines for the care and

use of laboratory animals.

Materials:

Prepared CLK8 solution

C57BL/6J mice

Sterile syringes (e.g., 1 mL) and needles (e.g., 27-gauge)

Animal scale

70% ethanol for disinfection

Procedure:

Animal Preparation: Acclimate the mice to the experimental conditions. Weigh each mouse

immediately before injection to accurately calculate the injection volume.

Calculate Injection Volume: Based on the mouse's weight and the desired dosage (e.g., 25

mg/kg), calculate the volume of the CLK8 solution to be injected. For example, for a 20 g

mouse and a 25 mg/kg dose, the total dose is 0.5 mg. If the concentration of the prepared

CLK8 solution is 2.5 mg/mL, the injection volume would be 200 µL.

Injection Procedure:

Restrain the mouse securely.
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Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder or cecum.

Disinfect the injection site with 70% ethanol.

Insert the needle at a 15-30 degree angle and inject the calculated volume of the CLK8
solution into the peritoneal cavity.

Post-Injection Monitoring: Monitor the mice for any adverse reactions following the injection.

General toxicity can be evaluated by observing mortality, body weight changes, body

temperature, clinical signs, food and water consumption, and behavior.[1]
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Caption: Mechanism of CLK8 action on the core circadian clock machinery.
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Caption: Experimental workflow for in vivo administration and analysis of CLK8.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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